Cas no 123391-66-2 ((5-formylfuran-2-yl)methyl N-phenylcarbamate)

(5-formylfuran-2-yl)methyl N-phenylcarbamate structure
123391-66-2 structure
Product Name:(5-formylfuran-2-yl)methyl N-phenylcarbamate
CAS No:123391-66-2
MF:C13H11NO4
MW:245.230743646622
CID:2618455
PubChem ID:10060410
Update Time:2025-04-21

(5-formylfuran-2-yl)methyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (5-formylfuran-2-yl)methyl N-phenylcarbamate
    • DTXSID00434962
    • 123391-66-2
    • 2-Furancarboxaldehyde, 5-[[[(phenylamino)carbonyl]oxy]methyl]-
    • Inchi: 1S/C13H11NO4/c15-8-11-6-7-12(18-11)9-17-13(16)14-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,16)
    • InChI Key: HACKHUKWNRZWQJ-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1COC(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 245.06880783Da
  • Monoisotopic Mass: 245.06880783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68.5Ų
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